Cas no 2958-66-9 (bicyclo3.1.0hexane-1,5-dicarboxylic acid)

• Product Name: bicyclo3.1.0hexane-1,5-dicarboxylic acid
• CAS No: 2958-66-9
• MF: C₈H₁₀O₄
• MW: 170.162602901459
• CID: 1442496
• PubChem ID: 13029061
• Update Time: 2025-04-20

bicyclo3.1.0hexane-1,5-dicarboxylic acid Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.1.0]hexane-1,5-dicarboxylic acid
• bicyclo3.1.0hexane-1,5-dicarboxylic acid
• EN300-1724135
• bicyclo[3.1.0]hexane-1,5-dicarboxylicacid
• 2958-66-9
• Z1262514873

• Inchi： 1S/C8H10O4/c9-5(10)7-2-1-3-8(7,4-7)6(11)12/h1-4H2,(H,9,10)(H,11,12)
• InChI Key： QCRFMOJKZTZIAT-UHFFFAOYSA-N
• SMILES： OC(C12CCCC1(C(=O)O)C2)=O

Computed Properties

• Exact Mass: 170.0579
• Monoisotopic Mass: 170.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 74.6Ų

Experimental Properties

• PSA: 74.6